Cas no 1805652-09-8 (6-Chloro-2-phenylpyridine-3-sulfonyl chloride)
6-Chloro-2-phenylpyridine-3-sulfonyl chloride is a versatile sulfonyl chloride derivative widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The chloro and phenyl substituents on the pyridine ring enhance its utility in cross-coupling reactions and further modifications. This compound exhibits high purity and stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and agrochemicals. Proper storage in a cool, dry environment is recommended to maintain its reactivity.
1805652-09-8 structure
Product Name:6-Chloro-2-phenylpyridine-3-sulfonyl chloride
CAS No:1805652-09-8
MF:C11H7Cl2NO2S
MW:288.149779558182
CID:4903281
Update Time:2025-10-18
6-Chloro-2-phenylpyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 6-Chloro-2-phenylpyridine-3-sulfonyl chloride
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- Inchi： 1S/C11H7Cl2NO2S/c12-10-7-6-9(17(13,15)16)11(14-10)8-4-2-1-3-5-8/h1-7H
- InChI Key： QOUSWRGWDYHMIE-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=C(N=C1C1C=CC=CC=1)Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 349
- XLogP3: 3.5
- Topological Polar Surface Area: 55.4
6-Chloro-2-phenylpyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009482-250mg |
6-Chloro-2-phenylpyridine-3-sulfonyl chloride |
1805652-09-8 | 95% | 250mg |
$940.80 | 2022-04-01 | |
| Alichem | A029009482-1g |
6-Chloro-2-phenylpyridine-3-sulfonyl chloride |
1805652-09-8 | 95% | 1g |
$2,866.05 | 2022-04-01 |
6-Chloro-2-phenylpyridine-3-sulfonyl chloride Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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